2-phenyl-N-[2-(pyridin-3-yloxy)propyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: 2-phenyl-N-(2-pyridin-3-yloxypropyl)imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C22H20N4O2/c1-16(28-19-8-5-11-23-13-19)12-24-22(27)18-9-10-21-25-20(15-26(21)14-18)17-6-3-2-4-7-17/h2-11,13-16H,12H2,1H3,(H,24,27)
• InChI Key: XJGNMCADRHALSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CN2C=C(N=C2C=C1)C3=CC=CC=C3)OC4=CN=CC=C4
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

Imidazo[1,2-a]pyridines are a class of heterocyclic aromatic organic compounds containing a fused imidazole and pyridine ring. These compounds have been extensively studied due to their diverse pharmacological activities and their role as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines often involves the ring closure reaction, Suzuki reaction, hydrolysis, and amidation reactions. Techniques such as FT-IR, ^1H NMR, ^13C NMR spectroscopy, and MS are used to confirm the structure of the synthesized compounds. X-ray diffraction is employed for crystallographic and conformational analyses (Yu-Mei Qin et al., 2019).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives is often determined through single crystal X-ray diffraction and complemented by density functional theory (DFT) calculations. These analyses reveal the compound's conformation, molecular electrostatic potential, and frontier molecular orbitals, providing insights into its physicochemical properties (Yu-Mei Qin et al., 2019).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridine derivatives engage in various chemical reactions, including the coupling reaction, which is crucial for functionalizing the molecule and enhancing its biological activity. Hydrogen bonding, intramolecular π–π stacking, and Van der Waals forces significantly stabilize these compounds, as shown in packing diagrams (Dong-Mei Chen et al., 2021).